BENGHE Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures for Picein

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Picein

Cat. No.: B015555

This guide provides essential safety and logistical information for the proper disposal of Picein
(CAS 530-14-3), tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
protection.

Picein Safety and Hazard Information

Picein is a chemical compound that requires careful handling and disposal. While some
regulations may not classify it as a hazardous substance, it is crucial to handle it with care to
avoid potential risks.[1][2] One German classification system rates Picein as "severely
hazardous to water" (WGK 3), highlighting the importance of preventing its release into the
environment.[3] Therefore, discharging Picein into drains or the environment must be strictly
avoided.[4]

Key Safety Precautions:
¢ Avoid the formation of dust when handling the solid form.[4]

e Prevent contact with skin and eyes by using appropriate personal protective equipment
(PPE), such as chemical-impermeable gloves and safety glasses.[4]

o Ensure adequate ventilation in the handling area.[4]

Quantitative Data for Picein

The following table summarizes key quantitative data for Picein.
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Property Value Source(s)
CAS Number 530-14-3 [1][4]
Molecular Formula C14H1807 [11[4]
Molecular Weight 298.29 g/mol [2][4]
Melting Point 195°C [4]

Boiling Point 562.6°C at 760 mmHg [4]

- Slightly soluble in Ethanol,
Solubility [4]
Methanol, Water

3 (Severely hazardous to
Water Hazard Class (WGK) [3]
water)

Picein Disposal Protocol

The recommended procedure for disposing of Picein waste is to treat it as hazardous chemical
waste. This protocol is based on general best practices for laboratory chemical disposal.

Methodology for Picein Waste Disposal:
e Waste Collection:

o Collect Picein waste, including any contaminated materials (e.g., gloves, absorbent
paper), in a dedicated, properly labeled, and sealed container.[5]

o The container must be compatible with the chemical waste and in good condition to
prevent leaks or ruptures.[5]

o Label the container clearly with "Hazardous Waste" and "Picein".[5]
e Storage:

o Store the sealed waste container in a designated satellite accumulation area (SAA) that is
secure and away from incompatible materials.[5]
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o Ensure the container is kept closed at all times, except when adding waste.[5]

e Disposal Request:

o Arrange for the disposal of the Picein waste through your institution's Environmental
Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

o Do not attempt to neutralize or dispose of Picein waste through the standard trash or
sanitary sewer system.

o Spill Cleanup:
o In case of a spill, prevent further leakage if it is safe to do so.[4]

o For small spills, use an absorbent material like sand or vermiculite to contain the
substance.

o Collect the absorbent material and any contaminated debris into a sealed container for
hazardous waste disposal.[5]

o For large spills, evacuate the area and contact your institution's EHS department
immediately.

Picein Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of Picein.
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Caption: Workflow for the safe disposal of Picein waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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